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1-Phenethyl-4-
Compound Name:

propionyloxypiperidine
CAS No.: 1462260-87-2
Cat. No.: B16369352
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed overview of the mass spectrometry fragmentation
pattern of 1-Phenethyl-4-propionyloxypiperidine, a significant byproduct in the synthesis of
fentanyl and its analogs.[1][2] Understanding the mass spectral characteristics of this
compound is crucial for forensic analysis, synthetic route profiling, and in the development of
analytical methods for monitoring opioid synthesis. This document outlines the primary
fragmentation pathways under electron ionization (El) mass spectrometry and provides a
general protocol for its analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

1-Phenethyl-4-propionyloxypiperidine (also known as 1-P-4-POP) is a tertiary amine and an
ester of 1-phenethyl-4-hydroxypiperidine and propionic acid. Its molecular formula is
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C16H23NO2, with a molecular weight of 261.36 g/mol .[3] As a byproduct in fentanyl synthesis,
its detection and characterization can provide valuable intelligence for law enforcement and
forensic chemists. Mass spectrometry, particularly coupled with gas chromatography, is a
primary technique for the identification of such compounds in seized drug samples. This note
details the expected fragmentation pattern of 1-Phenethyl-4-propionyloxypiperidine, aiding
in its unambiguous identification.

Predicted Mass Spectrometry Fragmentation
Pattern

Under electron ionization (El), 1-Phenethyl-4-propionyloxypiperidine is expected to undergo
fragmentation through several key pathways, primarily involving cleavage of the ester group,
the phenethyl moiety, and fragmentation of the piperidine ring. The fragmentation is initiated by
the ionization of the molecule, typically at the nitrogen atom or the oxygen atoms of the ester

group.
The major fragmentation pathways are predicted to be:

» 0-Cleavage adjacent to the nitrogen atom: A common fragmentation for piperidine
derivatives, leading to the loss of the phenethyl group or cleavage within the piperidine ring.

» Cleavage of the ester group: This can occur via loss of the propionyloxy group as a radical or
through rearrangements.

o Fragmentation of the phenethyl group: Cleavage of the benzylic bond is common, leading to
the formation of a tropylium ion.

Based on available data from spectral databases, prominent fragments are observed at m/z
170 and 114.[3]

Proposed Fragmentation Pathway
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Caption: Proposed fragmentation of 1-Phenethyl-4-propionyloxypiperidine.

Quantitative Fragmentation Data

The following table summarizes the key fragment ions observed for 1-Phenethyl-4-
propionyloxypiperidine in mass spectrometry. The data is compiled from publicly available

spectral libraries.
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Proposed lon Relative
mlz Source
Structure Abundance
261 [M]*+ Low / Not Observed Theoretical
170 [C11H12N]* Major [3]
114 [C7H12N]* Major [3]
91 [C7HA]* Common Predicted

Experimental Protocol: GC-MS Analysis

This protocol provides a general method for the analysis of 1-Phenethyl-4-
propionyloxypiperidine using a standard Gas Chromatography-Mass Spectrometry (GC-MS)
system.

Sample Preparation

o Standard Solution: Prepare a 1 mg/mL stock solution of 1-Phenethyl-4-
propionyloxypiperidine analytical reference standard in methanol.

o Working Solution: Dilute the stock solution with methanol to a final concentration of 1-10
pg/mL.

o Sample Extraction (for seized materials): Perform a suitable extraction method, such as a
liquid-liquid extraction, to isolate the analytes of interest from the sample matrix.

GC-MS Instrumentation and Conditions

e Gas Chromatograph: Agilent 7890A GC system (or equivalent).

Mass Spectrometer: Agilent 5975C VL MSD (or equivalent) with a Triple-Axis Detector.

Injector: Split/splitless injector, operated in splitless mode.

Injector Temperature: 280 °C.

Column: HP-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 pm film thickness.
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o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 1 minute.
o Ramp: 15 °C/min to 300 °C.
o Hold: 5 minutes at 300 °C.
o MS Transfer Line Temperature: 280 °C.
e lon Source Temperature: 230 °C.
e Quadrupole Temperature: 150 °C.
 lonization Mode: Electron lonization (El) at 70 eV.

e Mass Scan Range: m/z 40-550.

Data Analysis

e Acquire the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding
to 1-Phenethyl-4-propionyloxypiperidine.

o Compare the obtained mass spectrum with a reference spectrum from a validated library
(e.g., SWGDRUG, NIST).

« Identify the characteristic fragment ions and their relative abundances to confirm the identity
of the compound.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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